5-Methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methoxy]benzoic acid

• IUPAC Name: 5-methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methoxy]benzoic acid
• InChI: InChI=1S/C13H13NO5/c1-8-5-9(14-19-8)7-18-12-4-3-10(17-2)6-11(12)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key: NSIFCXDSWWOEKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)COC2=C(C=C(C=C2)OC)C(=O)O
• Molecular Formula: C13H13NO5
• Molecular Weight: 263.25 g/mol

Description

5-Methoxy-2-[(5-methyl-1,2-oxazol-3-yl)methoxy]benzoic acid is a chemical compound with the molecular formula C13H13NO5 and a molecular weight of 263.25. It is a derivative of isoxazole, a heterocyclic aromatic organic compound containing one oxygen atom and two nitrogen atoms. The compound is stored at room temperature and appears as a powder

Scientific Research Applications

1. Hypoglycemic Applications

The study by Grell et al. (1998) explores the structure-activity relationships in hypoglycemic benzoic acid derivatives, specifically highlighting the effectiveness of certain compounds in treating type 2 diabetes. Repaglinide, a derivative in this category, has gained FDA and EMEA approval for therapeutic use, indicating the significance of these compounds in diabetic treatments (Grell et al., 1998).

2. Chemical Synthesis

Sinha et al. (2000) and Lomov (2019) provide insights into the chemical synthesis processes involving benzoic acid derivatives. These studies contribute to understanding the chemical properties and potential applications in developing various pharmaceuticals and other chemical compounds (Sinha et al., 2000), (Lomov, 2019).

3. Biochemical Research

Hsu et al. (2007) discuss the biotransformation of gallic acid by Beauveria sulfurescens, demonstrating the microbial culture's parallel to mammalian metabolism. This suggests potential uses in pharmacological and toxicological studies, especially for compounds related to benzoic acid (Hsu et al., 2007).

4. Antidiabetic Research

Imoto et al. (2003) report on the structure-activity relationships of oxyiminoalkanoic acid derivatives, which include benzoic acid derivatives, in their role as potent glucose and lipid-lowering agents. Their findings contribute to the development of new treatments for diabetes (Imoto et al., 2003).

5. Environmental and Agricultural Applications

Research by Donnelly and Dagley (1980) on the oxidation of various benzoic acids by Pseudomonas putida reveals potential environmental and agricultural applications, particularly in biodegradation and bioremediation processes (Donnelly & Dagley, 1980).